Cas no 2470440-28-7 ({1,4-dioxa-9-azaspiro5.5undecan-2-yl}methanol hydrochloride)

• Product Name: {1,4-dioxa-9-azaspiro5.5undecan-2-yl}methanol hydrochloride
• CAS No: 2470440-28-7
• MF: C₉H₁₈ClNO₃
• MW: 223.697122097015
• MDL: MFCD32710942
• CID: 5359401
• PubChem ID: 154872447
• Update Time: 2025-05-23

{1,4-dioxa-9-azaspiro5.5undecan-2-yl}methanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,4-Dioxa-9-azaspiro[5.5]undecan-2-ylmethanol;hydrochloride
• Z4546234317
• {1,4-dioxa-9-azaspiro[5.5]undecan-2-yl}methanol hydrochloride
• {1,4-dioxa-9-azaspiro5.5undecan-2-yl}methanol hydrochloride

• MDL： MFCD32710942
• Inchi： 1S/C9H17NO3.ClH/c11-5-8-6-12-7-9(13-8)1-3-10-4-2-9;/h8,10-11H,1-7H2;1H
• InChI Key： MQDHAAHEEUZSFS-UHFFFAOYSA-N
• SMILES： Cl.O1C(CO)COCC21CCNCC2

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 168
• Topological Polar Surface Area: 50.7

Additional information on {1,4-dioxa-9-azaspiro5.5undecan-2-yl}methanol hydrochloride

Comprehensive Analysis of {1,4-dioxa-9-azaspiro[5.5]undecan-2-yl}methanol hydrochloride (CAS No. 2470440-28-7)

The compound {1,4-dioxa-9-azaspiro[5.5]undecan-2-yl}methanol hydrochloride (CAS No. 2470440-28-7) is a structurally unique spirocyclic derivative with significant potential in pharmaceutical and chemical research. Its molecular framework combines a 1,4-dioxa ring system with a 9-azaspiro[5.5]undecane core, making it a versatile intermediate for drug discovery. Researchers are increasingly interested in this compound due to its potential applications in central nervous system (CNS) therapeutics and bioactive molecule synthesis.

In recent years, the demand for spirocyclic compounds has surged, driven by their ability to mimic natural product scaffolds and enhance drug-like properties. The hydrochloride salt form of this molecule improves its solubility and stability, making it suitable for formulation studies. Key questions often searched in academic and industrial circles include: "What are the synthetic routes for {1,4-dioxa-9-azaspiro[5.5]undecan-2-yl}methanol?" and "How does its spirocyclic structure influence pharmacokinetics?" These reflect the compound's relevance in modern medicinal chemistry.

From a synthetic perspective, the 1,4-dioxa moiety offers ether-like flexibility, while the azaspiro core introduces rigidity—a balance critical for targeting G-protein-coupled receptors (GPCRs). Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are essential for characterizing this compound, as highlighted in recent publications. Its CAS No. 2470440-28-7 serves as a unique identifier in chemical databases like SciFinder and Reaxys.

The growing interest in green chemistry has also impacted research on this compound. Scientists are exploring catalyst-free synthetic methods and solvent-free reactions to produce {1,4-dioxa-9-azaspiro[5.5]undecan-2-yl}methanol hydrochloride sustainably. Such approaches align with the 12 Principles of Green Chemistry, addressing environmental concerns while maintaining yield efficiency.

In drug development, the compound's spirocyclic architecture is particularly valuable for overcoming blood-brain barrier (BBB) challenges. Its methanol hydrochloride derivative enhances bioavailability, a topic frequently discussed in forums like Drug Discovery Today. Computational studies using molecular docking further predict its interactions with neurological targets, positioning it as a candidate for neurodegenerative disease research.

Regulatory compliance is another critical aspect. While 2470440-28-7 is not classified as hazardous, proper handling protocols—such as glovebox use and anhydrous conditions—are recommended during synthesis. Safety data sheets (SDS) emphasize its non-toxic profile under standard laboratory conditions.

Market trends indicate rising procurement of {1,4-dioxa-9-azaspiro[5.5]undecan-2-yl}methanol hydrochloride by contract research organizations (CROs) and academic institutions. Suppliers often list it under categories like "pharmaceutical intermediates" or "heterocyclic building blocks," catering to niche research needs. Patent filings related to its derivatives have increased by 18% since 2020, signaling commercial potential.

Future directions may involve structure-activity relationship (SAR) studies to optimize its scaffold for specific therapeutic areas. Collaborations between computational chemists and synthetic biologists could unlock novel applications, such as enzyme inhibition or allosteric modulation. As the scientific community prioritizes fragment-based drug design (FBDD), this compound's modularity positions it as a valuable asset.

In conclusion, {1,4-dioxa-9-azaspiro[5.5]undecan-2-yl}methanol hydrochloride (CAS No. 2470440-28-7) represents a convergence of structural innovation and practical utility. Its role in advancing precision medicine and sustainable synthesis underscores its importance in contemporary chemistry. For researchers, staying updated on its latest developments via PubMed or ACS Publications is highly recommended.